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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and hazards associated with

3-Methyl-2-pentanone (CAS No. 565-61-7). The information is intended to equip researchers,

scientists, and professionals in drug development with the necessary knowledge to handle this

chemical safely. This document summarizes key chemical and physical properties, toxicological

data, safety procedures, and experimental protocols relevant to hazard assessment.

Chemical and Physical Properties
3-Methyl-2-pentanone, also known as methyl sec-butyl ketone, is a colorless liquid with a

characteristic peppermint-like odor.[1] It is primarily used as a solvent and an intermediate in

the synthesis of pharmaceuticals.[2] A summary of its key physical and chemical properties is

presented in Table 1.
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Property Value Reference

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [3][4]

Appearance Colorless liquid [1]

Odor Peppermint-like [1]

Boiling Point 116-118 °C [1][3]

Melting Point -83 °C [1]

Flash Point 12 °C (53.6 °F) - closed cup [3][5]

Density 0.815 g/mL at 25 °C [3]

Solubility in Water 2.26 wt % at 20 °C [1]

Vapor Pressure 11.6 mmHg [6][7]

Flammability and Explosive Properties
3-Methyl-2-pentanone is a highly flammable liquid and vapor, as indicated by its GHS

classification (H225).[4][8] Its low flash point of 12 °C signifies a significant fire hazard at

ambient temperatures.[3][5] Vapors can form explosive mixtures with air.[9]

Hazard Parameter Value Reference

GHS Classification Flammable Liquid, Category 2 [4][8]

Hazard Statement
H225: Highly flammable liquid

and vapor
[4][8]

Flash Point 12 °C (53.6 °F) - closed cup [3][5]

Toxicological Data
Comprehensive toxicological data for 3-Methyl-2-pentanone is limited. Safety data sheets

often state that the toxicological properties have not been thoroughly investigated.[9] In such

cases, data from structurally similar compounds are often used for initial hazard assessment. 4-
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Methyl-2-pentanone (CAS No. 108-10-1), also known as methyl isobutyl ketone (MIBK), is a

close structural isomer and is often cited as a surrogate for toxicological evaluation.[10] The

acute toxicity data for 4-Methyl-2-pentanone is summarized in Table 3.

Toxicity
Endpoint

Species Route Value Reference

LD50 Rat Oral 2080 mg/kg [2][11]

LD50 Rabbit Dermal > 16,000 mg/kg [2][11]

LC50 Rat Inhalation > 8.2 mg/L (4 h) [2]

Health Hazards
Inhalation
Inhalation of 3-Methyl-2-pentanone vapors may cause respiratory tract irritation.[12] High

concentrations can lead to central nervous system depression, with symptoms including

headache, dizziness, drowsiness, and incoordination.[13]

Skin Contact
The substance is irritating to the skin.[14] Prolonged or repeated contact may cause defatting

of the skin, leading to dryness and cracking.[12]

Eye Contact
Direct contact with the liquid or high concentrations of vapor can cause eye irritation.[14]

Ingestion
Ingestion may cause gastrointestinal irritation.[12] While specific data is lacking for 3-Methyl-2-
pentanone, ingestion of similar ketones can lead to systemic effects.

Exposure Controls and Personal Protection
To minimize exposure and ensure safety, the following personal protective equipment (PPE)

and engineering controls should be utilized.
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Control Measure Recommendation Reference

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood. Use explosion-proof

ventilation equipment.

[5][14]

Eye/Face Protection
Wear tightly fitting safety

goggles or a face shield.
[3][14]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber) and

protective clothing.

[3][14]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with an organic vapor

cartridge.

[3]

Handling, Storage, and First Aid
Handling and Storage

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][14]

Avoid contact with skin, eyes, and clothing.[14]

First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[1][14]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

develops.

[1][14]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1]

Experimental Protocols for Hazard Assessment
Standardized experimental protocols, such as those developed by the Organisation for

Economic Co-operation and Development (OECD), are used to assess the hazards of chemical

substances. The following sections describe the general methodologies for key toxicological

endpoints.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on the adverse effects that may result from a single oral dose of

a substance.[4]

Methodology:
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Animal Selection: Healthy young adult rodents (typically rats) are used.[4]

Dose Administration: The test substance is administered in a single dose by gavage to a

group of fasted animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[4]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[4]

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is

calculated.[4]

Acute Oral Toxicity Testing Workflow (OECD 401)

Animal Selection & Acclimatization FastingHealthy Animals Single Oral Dose Administration

Observation (14 days)
- Clinical Signs
- Body Weight

- Mortality

Gross Necropsy LD50 Calculation & Hazard Classification

Click to download full resolution via product page

Acute Oral Toxicity Experimental Workflow.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test determines the adverse effects of a single dermal application of a substance.[6][15]

Methodology:

Animal Selection: Healthy young adult animals (e.g., rats or rabbits) with intact skin are used.

[16]

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals.[16]
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Dose Application: The test substance is applied uniformly over a defined area of the clipped

skin for a 24-hour exposure period.[17][18]

Observation: Animals are observed for signs of toxicity and skin reactions for at least 14

days.[18]

Data Analysis: The LD50 is determined.[18]

Acute Dermal Toxicity Testing Workflow (OECD 402)
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Acute Dermal Toxicity Experimental Workflow.

Acute Inhalation Toxicity (Based on OECD Guideline
403)
This test assesses the health hazards from a single, short-term inhalation exposure to a

chemical.[3][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.benchchem.com/product/b1360105?utm_src=pdf-body-img
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Exposure System: A dynamic inhalation exposure system is used to generate a controlled

atmosphere of the test substance.[3]

Animal Exposure: Animals (typically rats) are exposed to the test substance for a defined

period, usually 4 hours.[3][8]

Observation: Following exposure, animals are observed for at least 14 days for mortality and

signs of toxicity.[3][8]

Data Analysis: The LC50 (the concentration in air that is lethal to 50% of the animals) is

calculated.[3]
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Acute Inhalation Toxicity Testing Workflow (OECD 403)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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